Cas no 54818-63-2 (3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo-)

3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo- structure
54818-63-2 structure
Product Name:3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo-
CAS No:54818-63-2
MF:C16H10N2O
MW:246.26340341568
CID:353592
PubChem ID:12338514
Update Time:2025-04-19

3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo-
    • 6-naphthalen-2-yl-2-oxo-1H-pyridine-3-carbonitrile
    • AKOS010916083
    • 54818-63-2
    • 6-(naphthalen-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
    • DTXSID00491671
    • AKOS005586020
    • SCHEMBL9536812
    • Inchi: 1S/C16H10N2O/c17-10-14-7-8-15(18-16(14)19)13-6-5-11-3-1-2-4-12(11)9-13/h1-9H,(H,18,19)
    • InChI Key: XNVHLMDZQHCXHH-UHFFFAOYSA-N
    • SMILES: O=C1C(C#N)=CC=C(C2C=CC3C=CC=CC=3C=2)N1

Computed Properties

  • Exact Mass: 246.0794
  • Monoisotopic Mass: 246.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 52.89

3-Pyridinecarbonitrile, 1,2-dihydro-6-(2-naphthalenyl)-2-oxo- Related Literature

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent